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molecular formula C7H6BrN3 B1388165 6-Bromo-2-methylimidazo[1,2-a]pyrimidine CAS No. 1111638-05-1

6-Bromo-2-methylimidazo[1,2-a]pyrimidine

Cat. No. B1388165
CAS RN: 1111638-05-1
M. Wt: 212.05 g/mol
InChI Key: SONZOBLCVCKXEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07772246B2

Procedure details

To a solution of 5-bromopyrimidin-2-amine (170.0 g, 0.98 mol) in i-PrOH (2 L) and DMF (500 mL) was added 1-chloropropan-2-one (606 g, 6.53 mol), then the mixture was stirred at 10° C. for 16 h. TLC (petroleum ether:ethyl acetate=1:2) showed the reaction was complete. The reaction mixture was quenched by Na2CO3 and filtered. The filtrate was concentrated in vacuo and the residue was purified by column chromatography (petroleum ether:ethyl acetate=5:1) to afford compound B-8-2 (10.0 g, 4.8%) as a yellow solid.
Name
5-bromopyrimidin-2-amine
Quantity
170 g
Type
reactant
Reaction Step One
Name
1-chloropropan-2-one
Quantity
606 g
Type
reactant
Reaction Step One
Name
i-PrOH
Quantity
2 L
Type
solvent
Reaction Step One
Name
DMF
Quantity
500 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
petroleum ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
6-bromo-2-methylimidazo[1,2-a]pyrimidine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[N:4][C:5]([NH2:8])=[N:6][CH:7]=1.Cl[CH2:10][C:11](=O)[CH3:12].C(OCC)(=O)C>CC(O)C.CN(C=O)C>[Br:1][C:2]1[CH:3]=[N:4][C:5]2[N:6]([CH:10]=[C:11]([CH3:12])[N:8]=2)[CH:7]=1

Inputs

Step One
Name
5-bromopyrimidin-2-amine
Quantity
170 g
Type
reactant
Smiles
BrC=1C=NC(=NC1)N
Name
1-chloropropan-2-one
Quantity
606 g
Type
reactant
Smiles
ClCC(C)=O
Name
i-PrOH
Quantity
2 L
Type
solvent
Smiles
CC(C)O
Name
DMF
Quantity
500 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Three
[Compound]
Name
petroleum ether
Quantity
0 (± 1) mol
Type
solvent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
10 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 10° C. for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched by Na2CO3
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by column chromatography (petroleum ether:ethyl acetate=5:1)
CUSTOM
Type
CUSTOM
Details
to afford compound B-8-2 (10.0 g, 4.8%) as a yellow solid

Outcomes

Product
Details
Reaction Time
 16 h
Name
6-bromo-2-methylimidazo[1,2-a]pyrimidine
Type
Smiles
BrC=1C=NC=2N(C1)C=C(N2)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.